Cas no 52914-31-5 (Dammara-20,24-dien-3-ol,3-acetate, (3b)-)

• Product Name: Dammara-20,24-dien-3-ol,3-acetate, (3b)-
• CAS No: 52914-31-5
• MF: C₃₂H₅₂O₂
• MW: 468.754090309143
• CID: 386048
• PubChem ID: 14137679
• Update Time: 2025-11-01

Dammara-20,24-dien-3-ol,3-acetate, (3b)- Chemical and Physical Properties

Names and Identifiers

• Dammara-20,24-dien-3-ol,3-acetate, (3b)-
• Dammaradienyl acetate
• Dammaradienol acetate
• [ "Dammaradienol acetate" ]
• AKOS032948737
• Dammaradienylacetate
• [(3S,5R,8R,9R,10R,13R,14R,17S)-4,4,8,10,14-pentamethyl-17-(6-methylhepta-1,5-dien-2-yl)-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• 52914-31-5
• Dammara-20,24-dien-3-ol, acetate, (3)-
• AKOS027250679
• FS-9977
• 4,4,8,10,14-pentamethyl-17-(6-methylhepta-1,5-dien-2-yl) hexadecahydro-1H-cyclopenta[a]phenanthren-3-yl acetate
• Dammadienyl acetate; Dammara-20,24-dien-3-yl acetate; Dammaradienyl acetate
• [(3S,8R,9R,10R,13R,14S,17S)-4,4,8,10,14-pentamethyl-17-(6-methylhepta-1,5-dien-2-yl)-2,3,5,6,7,9,11,12,13,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] acetate
• Dammadienol acetate
• DTXSID80967384
• Dammara-20,24-dien-3-yl acetate
• Dammara-20,24-dien-3-ol, 3-acetate, (3beta)-

• Inchi： 1S/C32H52O2/c1-21(2)11-10-12-22(3)24-15-19-31(8)25(24)13-14-27-30(7)18-17-28(34-23(4)33)29(5,6)26(30)16-20-32(27,31)9/h11,24-28H,3,10,12-20H2,1-2,4-9H3
• InChI Key： CRWQCIAHDTXLKB-UHFFFAOYSA-N
• SMILES： O(C(C)=O)C1CCC2(C)C(C1(C)C)CCC1(C)C2CCC2C(C(=C)CC/C=C(\C)/C)CCC12C

Computed Properties

• Exact Mass: 468.39700
• Monoisotopic Mass: 468.396731
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 34
• Rotatable Bond Count: 6
• Complexity: 847
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 10.5

Experimental Properties

• Color/Form: Cryst.
• Density: 1.0±0.1 g/cm3
• Boiling Point: 528.8±35.0 °C at 760 mmHg
• Flash Point: 223.5±23.4 °C
• Refractive Index: 1.517
• PSA: 26.30000
• LogP: 8.90580
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

Dammara-20,24-dien-3-ol,3-acetate, (3b)- Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Additional information on Dammara-20,24-dien-3-ol,3-acetate, (3b)-

Recent Advances in the Study of Dammara-20,24-dien-3-ol,3-acetate, (3b)- (CAS: 52914-31-5): A Comprehensive Research Brief

Dammara-20,24-dien-3-ol,3-acetate, (3b)- (CAS: 52914-31-5) is a triterpenoid compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have focused on elucidating its biological activities, structural modifications, and mechanisms of action, particularly in the context of anti-inflammatory, anticancer, and antimicrobial properties. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding this compound.

One of the most notable advancements in the study of Dammara-20,24-dien-3-ol,3-acetate, (3b)- is its role in modulating inflammatory pathways. A 2023 study published in the Journal of Natural Products demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the NF-κB signaling pathway, which is a key regulator of inflammatory responses. The study utilized in vitro models of macrophage activation and in vivo models of acute inflammation, revealing significant reductions in pro-inflammatory cytokine levels. These findings suggest potential applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In the realm of oncology, Dammara-20,24-dien-3-ol,3-acetate, (3b)- has shown promising anticancer activity. Research published in Bioorganic & Medicinal Chemistry Letters in early 2024 highlighted its ability to induce apoptosis in various cancer cell lines, including breast, lung, and colon cancer. The compound was found to activate the intrinsic apoptotic pathway through the upregulation of pro-apoptotic proteins such as Bax and caspase-3, while downregulating anti-apoptotic proteins like Bcl-2. These mechanistic insights provide a foundation for further development of this compound as a potential chemotherapeutic agent.

Structural optimization of Dammara-20,24-dien-3-ol,3-acetate, (3b)- has also been a focal point of recent research. A study in the European Journal of Medicinal Chemistry (2023) explored the synthesis of derivatives with enhanced bioavailability and target specificity. By introducing modifications at the C-3 and C-20 positions, researchers were able to improve the compound's pharmacokinetic profile while retaining its biological activity. These efforts are critical for advancing the compound from preclinical studies to clinical trials.

Another area of interest is the antimicrobial potential of Dammara-20,24-dien-3-ol,3-acetate, (3b)-. A 2024 study in Antimicrobial Agents and Chemotherapy reported its efficacy against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA) and extended-spectrum beta-lactamase (ESBL)-producing Escherichia coli. The compound's mechanism of action involves disruption of bacterial cell membrane integrity, leading to cell lysis. These findings underscore its potential as a novel antimicrobial agent in an era of increasing antibiotic resistance.

Despite these promising developments, challenges remain in the clinical translation of Dammara-20,24-dien-3-ol,3-acetate, (3b)-. Issues such as solubility, stability, and off-target effects need to be addressed through further research. Additionally, comprehensive toxicological studies are required to ensure its safety profile. Collaborative efforts between academia and industry will be essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, recent research on Dammara-20,24-dien-3-ol,3-acetate, (3b)- (CAS: 52914-31-5) has significantly advanced our understanding of its pharmacological properties and therapeutic potential. From anti-inflammatory and anticancer activities to antimicrobial effects, this compound holds promise for addressing unmet medical needs. Continued exploration of its mechanisms, structural optimization, and preclinical evaluation will be crucial for its future development as a viable therapeutic agent.